Cas no 92939-32-7 (4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo3,4-cpyrazole)

• Product Name: 4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo3,4-cpyrazole
• CAS No: 92939-32-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD19982756
• CID: 4665792
• Update Time: 2025-06-12

4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo3,4-cpyrazole Chemical and Physical Properties

Names and Identifiers

• 4,4,6,6-tetramethyl-4,6-dihydro-1H-furo[3,4-c]pyrazole
• MFCD19982756
• 4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo3,4-cpyrazole

• MDL： MFCD19982756
• Inchi： 1S/C9H14N2O/c1-8(2)6-5-10-11-7(6)9(3,4)12-8/h5H,1-4H3,(H,10,11)
• InChI Key： FKRQNABYJJVSIN-UHFFFAOYSA-N
• SMILES： N1=CC2C(C)(C)OC(C)(C)C=2N1

Additional information on 4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo3,4-cpyrazole

Comprehensive Analysis of 4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo[3,4-c]pyrazole (CAS No. 92939-32-7)

4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo[3,4-c]pyrazole (CAS No. 92939-32-7) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its abbreviated name TMDHP, belongs to the class of furopyrazoles, which are known for their diverse biological activities and synthetic versatility. Researchers and industries are increasingly exploring its use in pharmaceuticals, agrochemicals, and material science, making it a subject of interest in both academic and industrial settings.

The molecular structure of 4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo[3,4-c]pyrazole features a fused ring system comprising a furan and a pyrazole moiety, with four methyl groups attached to the central core. This arrangement imparts remarkable stability and reactivity, enabling it to participate in a wide range of chemical transformations. The presence of the furo[3,4-c]pyrazole scaffold is particularly noteworthy, as it is often associated with bioactive molecules, sparking curiosity about its potential in drug discovery and development.

In the context of current trends, TMDHP aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly routes to synthesize this compound, minimizing waste and energy consumption. This focus on sustainability resonates with the broader push toward environmentally friendly chemical processes, a topic frequently searched by professionals and students alike. Additionally, the compound's potential role in catalysis and functional materials has made it a hot topic in forums and academic discussions.

Another area of interest is the application of 4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo[3,4-c]pyrazole in medicinal chemistry. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, or even anticancer properties. While these findings are still in the early stages, they have prompted a surge in searches related to its pharmacological potential and structure-activity relationships. The compound's ability to serve as a building block for more complex molecules further enhances its appeal in drug design.

From a synthetic perspective, the preparation of TMDHP involves multi-step reactions, often starting from readily available precursors. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing reaction times and improving yields. These innovations are particularly relevant to chemists searching for efficient synthetic methods or scalable processes, as they address common challenges in organic synthesis.

The compound's physical and chemical properties, such as its solubility, melting point, and stability under various conditions, are also critical for its practical applications. For instance, its compatibility with different solvents makes it suitable for use in polymer chemistry and coating formulations. These attributes are frequently queried by professionals seeking to integrate 92939-32-7 into their workflows.

In conclusion, 4,4,6,6-Tetramethyl-4,6-dihydro-1H-furo[3,4-c]pyrazole (CAS No. 92939-32-7) represents a fascinating intersection of chemistry, biology, and materials science. Its structural uniqueness, coupled with its potential applications, ensures its continued relevance in research and industry. As the scientific community delves deeper into its properties and uses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.